4-(methoxymethyl)cyclohexan-1-amine
Description
4-(methoxymethyl)cyclohexan-1-amine is a chemical compound with the CAS Number: 1314928-41-0 . It has a molecular weight of 143.23 and its IUPAC name is 4-(methoxymethyl)cyclohexanamine .
Molecular Structure Analysis
The InChI code for 4-(methoxymethyl)cyclohexan-1-amine is 1S/C8H17NO/c1-10-6-7-2-4-8(9)5-3-7/h7-8H,2-6,9H2,1H3 . This code provides a specific description of the molecule’s structure, including the arrangement and bonding of its atoms.Physical And Chemical Properties Analysis
4-(methoxymethyl)cyclohexan-1-amine is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Safety and Hazards
The compound is classified as dangerous, with hazard statements including H227, H315, H318, H335 . These codes indicate that it is a flammable liquid (H227), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(methoxymethyl)cyclohexan-1-amine can be achieved through a multi-step process involving the protection of the amine group, reduction of the carbonyl group, and subsequent deprotection of the amine group.", "Starting Materials": [ "Cyclohexanone", "Methanol", "Sodium borohydride", "Methanesulfonic acid", "Ammonium hydroxide", "Hydrochloric acid", "Sodium hydroxide", "Methoxymethyl chloride", "Diethyl ether" ], "Reaction": [ "Step 1: Protection of the amine group by reacting cyclohexanone with methoxymethyl chloride in the presence of sodium hydroxide and methanol to yield 4-(methoxymethyl)cyclohexan-2-one.", "Step 2: Reduction of the carbonyl group using sodium borohydride in methanol to yield 4-(methoxymethyl)cyclohexan-2-ol.", "Step 3: Deprotection of the amine group by reacting 4-(methoxymethyl)cyclohexan-2-ol with methanesulfonic acid and ammonium hydroxide to yield 4-(methoxymethyl)cyclohexan-1-amine.", "Step 4: Purification of the product by extraction with diethyl ether and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
1314928-41-0 |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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